Cas no 97037-72-4 (Hexanoic acid, 5-hydroxy-3-oxo-, 1,1-dimethylethyl ester)

• Product Name: Hexanoic acid, 5-hydroxy-3-oxo-, 1,1-dimethylethyl ester
• CAS No: 97037-72-4
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 751204
• Update Time: 2023-08-03

Hexanoic acid, 5-hydroxy-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-hydroxy-3-oxo-, 1,1-dimethylethyl ester
• Hexanoic acid, 5-hydroxy-3-oxo-, 1,1-dimethylethyl ester, (S)-
• Hexanoic acid, 5-hydroxy-3-oxo-, 1,1-dimethylethyl ester, (R)-

• Inchi： 1S/C10H18O4/c1-7(11)5-8(12)6-9(13)14-10(2,3)4/h7,11H,5-6H2,1-4H3
• InChI Key： MLUIYOZZNWKUCF-UHFFFAOYSA-N
• SMILES： O(C(CC(CC(C)O)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• Topological Polar Surface Area: 63.6